Cas no 146397-18-4 (Cy3 Acid(tri SO3))

• Product Name: Cy3 Acid(tri SO3)
• CAS No: 146397-18-4
• MF: C₃₃H₄₂N₂O₁₁S₃
• MW: 738.888386249542
• CID: 4606282
• PubChem ID: 131637556
• Update Time: 2025-10-29

Cy3 Acid(tri SO3) Chemical and Physical Properties

Names and Identifiers

• Cy3 Acid(tri SO3)
• 4-[(2~{Z})-2-[(E)-3-[1-(5-carboxypentyl)-3,3-dimethyl-5-sulfoindol-1-ium-2-yl]prop-2-enylidene]-3,3-dimethyl-5-sulfoindol-1-yl]butane-1-sulfonate
• Cy3 Acid(tri SO3) sulfo Cy3(C4SO3)
• 146397-18-4
• 4-(2-(3-(1-(5-Carboxypentyl)-3,3-dimethyl-5-sulfoindolin-2-ylidene)prop-1-en-1-yl)-3,3-dimethyl-5-sulfo-3H-indol-1-ium-1-yl)butane-1-sulfonate

• Inchi： 1S/C33H42N2O11S3/c1-32(2)25-21-23(48(41,42)43)14-16-27(25)34(18-7-5-6-13-31(36)37)29(32)11-10-12-30-33(3,4)26-22-24(49(44,45)46)15-17-28(26)35(30)19-8-9-20-47(38,39)40/h10-12,14-17,21-22H,5-9,13,18-20H2,1-4H3,(H3-,36,37,38,39,40,41,42,43,44,45,46)
• InChI Key： MZPZLEUPQZLOOM-UHFFFAOYSA-N
• SMILES： C([N+]1=C(C(C)(C)C2=CC(S(O)(=O)=O)=CC=C12)C=CC=C1C(C2=CC(S(O)(=O)=O)=CC=C2N1CCCCCC(=O)O)(C)C)CCCS([O-])(=O)=O

Computed Properties

• Exact Mass: 738.19507368g/mol
• Monoisotopic Mass: 738.19507368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 49
• Rotatable Bond Count: 14
• Complexity: 1630
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 235Ų

Additional information on Cy3 Acid(tri SO3)

Introduction to Cy3 Acid(tri SO3) and Its Applications in Modern Chemical and Biomedical Research

The compound with the CAS no. 146397-18-4, known as Cy3 Acid(tri SO3), represents a significant advancement in the field of fluorescent dyes and molecular probes. This trisulfonated derivative of Cy3, a widely used fluorescent marker, has garnered considerable attention due to its enhanced solubility, stability, and biocompatibility, making it an invaluable tool in both academic research and industrial applications.

Cy3 Acid(tri SO3) is a fluorescent dye that belongs to the family of cyanine dyes, which are known for their strong absorption and emission characteristics in the visible spectrum. The introduction of three sulfonate groups (SO₃) into the Cy3 molecule significantly improves its water solubility while maintaining its photophysical properties. This modification has opened new avenues for its use in biological imaging, diagnostics, and drug delivery systems.

One of the most compelling attributes of Cy3 Acid(tri SO3) is its high quantum yield and excellent photostability. These properties are crucial for applications such as fluorescence microscopy, where prolonged exposure to light can lead to photobleaching and loss of signal intensity. The sulfonate groups not only enhance solubility but also contribute to the dye's stability under various environmental conditions, including varying pH levels and temperatures.

In recent years, there has been a surge in research focused on developing novel fluorescent markers for biological applications. Cy3 Acid(tri SO3) has emerged as a frontrunner in this domain due to its versatility and efficacy. For instance, studies have demonstrated its utility in live-cell imaging, where it can be used to track dynamic processes such as protein trafficking, cell signaling, and metabolic pathways. The ability to visualize these processes in real-time has significantly advanced our understanding of cellular mechanisms.

Furthermore, Cy3 Acid(tri SO3) has found applications in diagnostic assays and biosensors. Its high sensitivity and specificity make it an ideal candidate for detecting various biomolecules, including nucleic acids and proteins. Researchers have leveraged this compound to develop rapid diagnostic tools for diseases such as cancer and infectious disorders. The tri-sulfonated version enhances binding affinity while maintaining a low background signal, leading to more accurate results.

The pharmaceutical industry has also harnessed the potential of Cy3 Acid(tri SO3) in drug development processes. As a fluorescent label, it aids in the identification and characterization of drug candidates during preclinical studies. Its ability to bind to target proteins and peptides allows researchers to assess drug interactions with high precision. This has accelerated the discovery of novel therapeutic agents by providing a reliable method for evaluating drug efficacy and safety.

Advances in nanotechnology have further expanded the applications of Cy3 Acid(tri SO3). Researchers have integrated this dye into nanoparticles for targeted drug delivery systems. These nanoparticles can be functionalized with Cy3 Acid(tri SO3) to enable real-time tracking of drug release and distribution within biological systems. This approach has shown promise in improving treatment outcomes by ensuring that drugs reach their intended targets efficiently.

The synthesis of Cy3 Acid(tri SO3) involves a multi-step process that requires precise control over reaction conditions to achieve optimal yield and purity. The introduction of sulfonate groups typically involves nucleophilic substitution reactions or sulfonation techniques. Recent innovations in synthetic methodologies have improved the efficiency of these processes, making it more feasible to produce large quantities of the dye for commercial use.

Environmental considerations are also critical when evaluating compounds like Cy3 Acid(tri SO3). Studies have demonstrated that this dye is biodegradable and does not pose significant environmental hazards upon disposal. This aligns with the growing emphasis on sustainable practices in chemical manufacturing and biomedical research. Efforts are ongoing to develop even more eco-friendly derivatives that maintain or enhance functionality while minimizing ecological impact.

Looking ahead, the future prospects for Cy3 Acid(tri SO3) appear promising. Ongoing research is exploring novel modifications that could further enhance its properties for specific applications. For example, researchers are investigating ways to improve its affinity for certain biomolecules or extend its spectral range into other regions of the light spectrum. Such advancements could unlock new possibilities in fields ranging from neuroscience to materials science.

In conclusion, Cy3 Acid(tri SO3) (CAS no 146397-18-4) stands out as a versatile and powerful tool in modern chemical and biomedical research。 Its unique combination of high solubility、stability、and fluorescence properties makes it indispensable for a wide range of applications。 As scientific understanding continues to evolve，the potential uses for this compound will undoubtedly expand，further solidifying its role as a cornerstone in molecular imaging、diagnostics，and drug development。